Cas no 1803755-45-4 (Ethyl 2-cyano-5-formyl-3-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 2-cyano-5-formyl-3-(trifluoromethoxy)phenylacetate
• CAS No: 1803755-45-4
• MF: C₁₃H₁₀F₃NO₄
• MW: 301.218014240265
• CID: 4943408
• Update Time: 2025-10-27

Ethyl 2-cyano-5-formyl-3-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-formyl-3-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C13H10F3NO4/c1-2-20-12(19)5-9-3-8(7-18)4-11(10(9)6-17)21-13(14,15)16/h3-4,7H,2,5H2,1H3
• InChI Key： VWLAKBRFMJVHDM-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C=O)=CC(=C1C#N)CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 429
• XLogP3: 2.4
• Topological Polar Surface Area: 76.4

Additional information on Ethyl 2-cyano-5-formyl-3-(trifluoromethoxy)phenylacetate

Comprehensive Overview of Ethyl 2-cyano-5-formyl-3-(trifluoromethoxy)phenylacetate (CAS No. 1803755-45-4)

Ethyl 2-cyano-5-formyl-3-(trifluoromethoxy)phenylacetate (CAS No. 1803755-45-4) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique trifluoromethoxy and cyano functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, which includes a formyl group and an ethyl ester moiety, makes it a versatile building block for constructing complex chemical architectures.

In recent years, the demand for fluorinated compounds like Ethyl 2-cyano-5-formyl-3-(trifluoromethoxy)phenylacetate has surged due to their enhanced stability, bioavailability, and metabolic resistance. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated analogs often exhibit improved pharmacokinetic properties. The compound's CAS No. 1803755-45-4 is frequently searched in academic databases and patent filings, reflecting its growing relevance in cutting-edge scientific endeavors.

One of the most intriguing aspects of Ethyl 2-cyano-5-formyl-3-(trifluoromethoxy)phenylacetate is its role in the development of small-molecule inhibitors. With the rise of targeted therapies in oncology and immunology, this compound's ability to modulate specific enzymatic pathways has made it a focal point for medicinal chemists. Its cyano group, in particular, is known to interact with cysteine residues in proteins, enabling the design of covalent inhibitors—a hot topic in contemporary drug design.

From an industrial perspective, Ethyl 2-cyano-5-formyl-3-(trifluoromethoxy)phenylacetate is also valued for its utility in agrochemical formulations. The trifluoromethoxy moiety is a common feature in pesticides and herbicides, contributing to their efficacy and environmental persistence. As sustainability becomes a global priority, researchers are exploring ways to optimize the synthesis of such compounds to minimize waste and energy consumption, aligning with the principles of green chemistry.

The synthesis of Ethyl 2-cyano-5-formyl-3-(trifluoromethoxy)phenylacetate typically involves multi-step reactions, including Friedel-Crafts acylation and esterification. Advanced techniques like flow chemistry and catalysis are being employed to improve yields and reduce reaction times, addressing the growing demand for scalable and cost-effective production methods. These innovations are particularly relevant in the context of custom synthesis and contract manufacturing, where efficiency and precision are paramount.

In the realm of material science, Ethyl 2-cyano-5-formyl-3-(trifluoromethoxy)phenylacetate has shown promise as a precursor for functionalized polymers. Its reactive sites allow for polymerization or cross-linking, enabling the creation of materials with tailored properties such as thermal stability or chemical resistance. This versatility has sparked interest in industries ranging from electronics to coatings, where performance under extreme conditions is critical.

As the scientific community continues to explore the potential of Ethyl 2-cyano-5-formyl-3-(trifluoromethoxy)phenylacetate, its CAS No. 1803755-45-4 remains a key identifier for researchers and manufacturers alike. The compound's unique combination of functional groups and its applicability across diverse fields underscore its importance in modern chemistry. Whether in pharmaceuticals, agrochemicals, or advanced materials, this molecule exemplifies the intersection of innovation and practicality.

For those seeking further information, common search queries include "synthesis of Ethyl 2-cyano-5-formyl-3-(trifluoromethoxy)phenylacetate," "applications of CAS 1803755-45-4," and "fluorinated compounds in drug discovery." These topics reflect the compound's broad appeal and the ongoing quest for knowledge in specialized chemical domains. By staying abreast of these trends, stakeholders can leverage the full potential of this remarkable molecule.